Cas no 1805157-71-4 (3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine)
3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine
-
- Inchi: 1S/C7H5F2I2N/c1-3-5(7(8)9)6(11)4(10)2-12-3/h2,7H,1H3
- InChI Key: UIYRGBXFFWDEMC-UHFFFAOYSA-N
- SMILES: IC1C(=CN=C(C)C=1C(F)F)I
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- XLogP3: 3.2
- Topological Polar Surface Area: 12.9
3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029072432-250mg |
3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine |
1805157-71-4 | 97% | 250mg |
$494.40 | 2022-04-01 | |
| Alichem | A029072432-500mg |
3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine |
1805157-71-4 | 97% | 500mg |
$831.30 | 2022-04-01 | |
| Alichem | A029072432-1g |
3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine |
1805157-71-4 | 97% | 1g |
$1,549.60 | 2022-04-01 |
3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine
Introduction to 3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine (CAS No. 1805157-71-4)
3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine, identified by the CAS number 1805157-71-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of multiple iodine atoms at the 4 and 5 positions, combined with a difluoromethyl group at the 3-position, makes this molecule a versatile intermediate for further functionalization, enabling its application in the development of novel therapeutic agents.
The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This modification has been extensively studied in the context of creating more potent and selective pharmacological compounds. In recent years, the incorporation of fluorine atoms into drug molecules has become a cornerstone strategy in medicinal chemistry, owing to their ability to modulate physicochemical properties such as lipophilicity, solubility, and bioavailability. The dual iodination at the 4 and 5 positions further extends the synthetic possibilities of this compound, allowing for cross-coupling reactions that are pivotal in constructing complex molecular architectures.
One of the most compelling applications of 3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine lies in its role as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. The pyridine core is ubiquitous in pharmacophores, making it an ideal platform for designing molecules that interact with biological targets such as enzymes and receptors. The iodinated positions provide handles for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura and Stille couplings, which are widely employed in drug discovery to introduce aryl or vinyl moieties into a molecule. These reactions are particularly valuable for generating libraries of compounds with diverse chemical scaffolds.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the development of next-generation therapeutics. For instance, studies have demonstrated that fluorinated pyridines can improve pharmacokinetic profiles by enhancing binding interactions with target proteins. The difluoromethyl group, in particular, has been shown to increase metabolic resistance, thereby prolonging the half-life of drug candidates. Additionally, the presence of multiple iodine atoms allows for sequential functionalization, enabling chemists to fine-tune molecular properties iteratively during lead optimization.
The synthesis of 3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the difluoromethyl group often requires specialized reagents and conditions to ensure high yield and selectivity. Similarly, the diiodination step necessitates careful control over reaction parameters to avoid over-iodination or side reactions. Despite these challenges, modern synthetic methodologies have made significant strides in streamlining these processes, making this compound more accessible for industrial-scale applications.
In the realm of academic research, 3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine has been utilized in several high-profile studies aimed at identifying novel therapeutic agents. For example, researchers have employed this compound as a building block in the synthesis of kinase inhibitors targeting cancer-related pathways. The ability to modify both iodine positions allows for the creation of libraries of compounds with varying substituents, facilitating high-throughput screening efforts. Such libraries are instrumental in identifying lead compounds that exhibit promising biological activity.
The pharmaceutical industry has also recognized the potential of 3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine as a valuable intermediate for developing treatments against infectious diseases and inflammatory disorders. By leveraging its structural features, chemists can design molecules that disrupt pathogenic mechanisms or modulate immune responses. The versatility of this compound underscores its importance as a tool in synthetic chemistry and drug discovery.
Looking ahead, the continued exploration of fluorinated pyridines like 3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine is expected to yield further breakthroughs in medicinal chemistry. Innovations in synthetic techniques and computational methods will likely accelerate the discovery process by enabling more efficient and targeted modifications to molecular structures. As our understanding of biological systems evolves, so too will our ability to design molecules that interact with precision and efficacy.
1805157-71-4 (3-(Difluoromethyl)-4,5-diiodo-2-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)